![molecular formula C20H25ClN2O3S B2707201 1-((5-Chloro-2-ethoxyphenyl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine CAS No. 1903391-02-5](/img/structure/B2707201.png)
1-((5-Chloro-2-ethoxyphenyl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-((5-Chloro-2-ethoxyphenyl)sulfonyl)-4-(2,6-dimethylphenyl)piperazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. It is a piperazine derivative that has been synthesized and studied for its pharmacological properties. In
Scientific Research Applications
HIV-1 Reverse Transcriptase Inhibitors
The compound has been explored for its potential as a non-nucleoside inhibitor of HIV-1 reverse transcriptase. Research in this area has led to the synthesis and evaluation of various analogues, significantly improving potency compared to earlier compounds. These studies highlight the compound's role in developing new therapeutic agents against HIV-1, showcasing its potential to contribute to antiretroviral therapy advancements (Romero et al., 1994).
Antimicrobial Activities
Investigations into the compound's derivatives have shown significant antimicrobial properties. These studies involve the synthesis of novel triazole derivatives and their evaluation against various microorganisms, indicating the compound's potential in developing new antimicrobial agents (Bektaş et al., 2007).
Cytochrome P450 and Drug Metabolism
The compound has been the subject of studies focusing on its metabolism, particularly involving cytochrome P450 enzymes. Understanding the oxidative metabolism of these compounds can inform the development of safer and more effective therapeutic agents by elucidating potential drug-drug interactions and metabolic pathways (Hvenegaard et al., 2012).
Adenosine A2B Receptor Antagonists
Research has also extended to the development of adenosine A2B receptor antagonists, where derivatives of the compound exhibit high affinity and selectivity. These antagonists have potential therapeutic applications in treating diseases like asthma, cancer, and cardiovascular diseases by modulating adenosine signaling (Borrmann et al., 2009).
Antibacterial and Anthelmintic Activity
Further studies have demonstrated the compound's derivatives' antibacterial, antifungal, and anthelmintic activities. These findings suggest the potential for developing new agents for treating various infections and infestations, expanding the compound's applicability in medical research (Khan et al., 2019).
properties
IUPAC Name |
1-(5-chloro-2-ethoxyphenyl)sulfonyl-4-(2,6-dimethylphenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25ClN2O3S/c1-4-26-18-9-8-17(21)14-19(18)27(24,25)23-12-10-22(11-13-23)20-15(2)6-5-7-16(20)3/h5-9,14H,4,10-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTVNDGSTVLSHNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CCN(CC2)C3=C(C=CC=C3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.